
3',4'-Dimethylbiphenyl-3-carbaldehyde CAS
number 343604-07-9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3',4'-Dimethylbiphenyl-3-

carbaldehyde

Cat. No.: B1302755 Get Quote

An In-depth Technical Guide to 3',4'-Dimethylbiphenyl-3-carbaldehyde

CAS Number: 343604-07-9

This technical guide provides a comprehensive overview of 3',4'-Dimethylbiphenyl-3-
carbaldehyde, a biphenyl derivative of interest to researchers, scientists, and professionals in

the field of drug development and organic synthesis. This document details the compound's

chemical properties, outlines a probable synthetic route, and discusses its potential, yet

currently undocumented, biological significance.

Chemical and Physical Properties
3',4'-Dimethylbiphenyl-3-carbaldehyde is an aromatic aldehyde with a biphenyl backbone.

The presence of the aldehyde group and the dimethyl-substituted phenyl ring suggests

potential for further chemical modifications and diverse biological interactions. A summary of its

key chemical data is presented in Table 1.

Table 1: Chemical and Physical Properties of 3',4'-Dimethylbiphenyl-3-carbaldehyde
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Property Value Source

CAS Number 343604-07-9 [1][2]

Molecular Formula C₁₅H₁₄O [1]

Molecular Weight 210.27 g/mol [1]

IUPAC Name
3-(3,4-

dimethylphenyl)benzaldehyde
[3]

Synonyms

3',4'-Dimethyl-[1,1'-biphenyl]-3-

carbaldehyde, 3-(3,4-

Dimethylphenyl)benzaldehyde

[2]

InChI Key
XBVSMPXCQQMBOG-

UHFFFAOYSA-N
[1]

SMILES
CC1=C(C=C(C=C1)C2=CC=C

C(=C2)C=O)C
[3]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3',4'-Dimethylbiphenyl-3-
carbaldehyde is not readily available in the cited literature, the structure of the molecule

strongly suggests that it can be synthesized via a Suzuki-Miyaura cross-coupling reaction.[4][5]

This palladium-catalyzed reaction is a powerful and widely used method for the formation of

carbon-carbon bonds, particularly for the creation of biaryl compounds.[4]

The logical disconnection for a retrosynthetic analysis points to two primary starting materials:

3-formylphenylboronic acid and 4-bromo-1,2-dimethylbenzene (or a related organohalide).

2.1. Proposed Synthetic Pathway: Suzuki-Miyaura Coupling

The proposed reaction would involve the palladium-catalyzed coupling of an arylboronic acid

with an aryl halide in the presence of a base.
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Reaction Conditions
3-Formylphenylboronic Acid

Pd Catalyst (e.g., Pd(PPh₃)₄) 3',4'-Dimethylbiphenyl-3-carbaldehyde

Suzuki Coupling

4-Bromo-1,2-dimethylbenzene

Base (e.g., K₂CO₃, Cs₂CO₃)

Click to download full resolution via product page

Caption: Proposed Suzuki-Miyaura coupling for the synthesis of 3',4'-Dimethylbiphenyl-3-
carbaldehyde.

2.2. General Experimental Protocol (Hypothetical)

The following is a generalized, hypothetical protocol based on standard Suzuki-Miyaura

coupling procedures.[6][7] Optimization of specific reagents, catalysts, bases, solvents, and

reaction conditions would be necessary to achieve a high yield of the desired product.

Materials:

3-Formylphenylboronic acid

4-Bromo-1,2-dimethylbenzene

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

Base (e.g., potassium carbonate, cesium carbonate)

Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

Water (for biphasic systems)
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Inert gas (e.g., Argon or Nitrogen)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 3-formylphenylboronic acid (1.0-1.5 equivalents) and 4-bromo-1,2-

dimethylbenzene (1.0 equivalent).

Addition of Catalyst and Base: Add the palladium catalyst (0.01-0.05 equivalents) and the

base (2.0-3.0 equivalents).

Solvent Addition and Degassing: Add the anhydrous solvent and degas the mixture by

bubbling with an inert gas for 15-30 minutes.

Reaction: Heat the reaction mixture to a temperature appropriate for the chosen solvent

(typically 80-110 °C) and stir under an inert atmosphere. Monitor the reaction progress using

Thin Layer Chromatography (TLC).

Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel.

Biological Activity and Potential Applications
As of the date of this document, there is no specific information in the scientific literature

detailing the biological activity or mechanism of action of 3',4'-Dimethylbiphenyl-3-
carbaldehyde. However, the broader class of biphenyl derivatives is known to exhibit a wide

range of pharmacological properties.

Biphenyl-containing compounds have been investigated for various therapeutic applications,

including:

Antimicrobial and Antifungal Activity: Numerous biphenyl derivatives have shown efficacy

against various bacterial and fungal strains.[8]
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Anti-inflammatory and Analgesic Effects: The biphenyl scaffold is present in some non-

steroidal anti-inflammatory drugs (NSAIDs).

Anticancer Activity: Certain substituted biphenyls have been explored as potential anti-

proliferative agents.[8]

Antihypertensive Properties: Some biphenyl derivatives are known to have an impact on

blood pressure regulation.

Antidiabetic Activity: This class of compounds has also been investigated for its potential in

managing diabetes.[8]

Given the diverse biological roles of biphenyl derivatives, 3',4'-Dimethylbiphenyl-3-
carbaldehyde could be a candidate for screening in various biological assays to determine its

potential therapeutic value. The aldehyde functional group also provides a reactive handle for

the synthesis of a library of derivatives, such as imines, oximes, or by oxidation to a carboxylic

acid, which could be used in fragment-based drug discovery or for structure-activity relationship

(SAR) studies.

Future Directions
The lack of specific biological data for 3',4'-Dimethylbiphenyl-3-carbaldehyde highlights an

opportunity for further research. A logical workflow for investigating this compound would

involve:
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Caption: A logical workflow for the investigation of 3',4'-Dimethylbiphenyl-3-carbaldehyde.

Conclusion
3',4'-Dimethylbiphenyl-3-carbaldehyde is a readily synthesizable organic compound with

potential for further investigation in the fields of medicinal chemistry and materials science.

While its specific biological properties are currently uncharacterized, its structural similarity to

other biologically active biphenyls suggests it may be a valuable starting point for the
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development of novel therapeutic agents. Further research is required to elucidate its

synthesis, reactivity, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3',4'-DIMETHYL-BIPHENYL-3-CARBALDEHYDE | CAS: 343604-07-9 | Chemical Product
| FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis
and Chemical Reagents Supplier [finetechnology-ind.com]

2. 错误页 [amp.chemicalbook.com]

3. mdpi.com [mdpi.com]

4. mdpi.com [mdpi.com]

5. CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki
coupling reaction by nanometer palladium catalyst - Google Patents [patents.google.com]

6. youtube.com [youtube.com]

7. Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through
Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT
Protein - PMC [pmc.ncbi.nlm.nih.gov]

8. 343604-07-9 | 3',4'-Dimethylbiphenyl-3-carbaldehyde | Tetrahedron [thsci.com]

To cite this document: BenchChem. [3',4'-Dimethylbiphenyl-3-carbaldehyde CAS number
343604-07-9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302755#3-4-dimethylbiphenyl-3-carbaldehyde-cas-
number-343604-07-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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